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Compound of Interest

Compound Name: 1,4-Dibromobenzene-d4

Cat. No.: B1586059 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 1,4-Dibromobenzene-d4

This guide provides a comprehensive overview of the key physical and chemical properties of

1,4-Dibromobenzene-d4, a deuterated analogue of 1,4-dibromobenzene. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Physical and Chemical Properties
The quantitative physical and chemical data for 1,4-Dibromobenzene-d4 are summarized in

the table below. This information is crucial for its application in various experimental and

industrial settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1586059?utm_src=pdf-interest
https://www.benchchem.com/product/b1586059?utm_src=pdf-body
https://www.benchchem.com/product/b1586059?utm_src=pdf-body
https://www.benchchem.com/product/b1586059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₆D₄Br₂

Molecular Weight 239.93 g/mol

CAS Number 4165-56-4

Appearance White to off-white solid

Melting Point 88-90 °C

Boiling Point 219 °C

Density 1.872 g/mL at 25 °C

Solubility in Water Practically insoluble

Solubility in Organic Solvents

Soluble in ethanol, benzene, chloroform, and

very soluble in diethyl ether.[1] Freely soluble in

hot ethanol, acetone, ether, and hot benzene.[2]

Experimental Protocols
Detailed methodologies for determining the key physical properties of 1,4-Dibromobenzene-
d4 are outlined below. These protocols are standard procedures in organic chemistry

laboratories.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small amount of 1,4-Dibromobenzene-d4 is finely ground using a

mortar and pestle to ensure uniform heat transfer.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the closed end. The sample height should be approximately 2-3 mm.[3]

Measurement:

The capillary tube is placed in the heating block of the melting point apparatus.

For a preliminary determination, the sample is heated at a rapid rate (e.g., 10-20 °C/min)

to find an approximate melting range.[4]

A second, more precise measurement is performed with a fresh sample. The temperature

is rapidly increased to about 10-15 °C below the approximate melting point, and then the

heating rate is slowed to 1-2 °C/min.[5]

Data Recording: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire solid has turned into a clear liquid (completion of melting) are

recorded as the melting point range.

Determination of Boiling Point (Thiele Tube Method)
For solid compounds, the boiling point is determined from a small amount of the substance

after it has been melted.

Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube (e.g., Durham tube)
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Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A small amount of 1,4-Dibromobenzene-d4 is placed in the small test

tube, sufficient to create a liquid column of about 1-2 cm upon melting.

Apparatus Assembly:

The small test tube is attached to the thermometer using a rubber band, ensuring the

bottom of the test tube is aligned with the thermometer bulb.

A capillary tube is placed inside the test tube with the sealed end up.[6]

The thermometer assembly is inserted into the Thiele tube containing mineral oil, ensuring

the sample is below the oil level.

Heating and Observation:

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.[6]

Heating is continued until a continuous and rapid stream of bubbles is observed.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[6]

Determination of Density (Liquid Displacement Method)
The density of a solid can be determined by measuring the volume of a liquid it displaces.
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Apparatus:

Analytical balance

Graduated cylinder

A liquid in which 1,4-Dibromobenzene-d4 is insoluble (e.g., water)

Procedure:

Mass Measurement: A known mass of 1,4-Dibromobenzene-d4 is accurately weighed using

an analytical balance.

Initial Volume Measurement: A specific volume of the displacement liquid (e.g., water) is

measured in a graduated cylinder. This is the initial volume (V₁).

Volume Displacement: The weighed solid is carefully added to the graduated cylinder,

ensuring it is fully submerged and no liquid is splashed out.

Final Volume Measurement: The new volume of the liquid in the graduated cylinder is

recorded as the final volume (V₂).

Calculation: The volume of the solid is the difference between the final and initial volumes (V

= V₂ - V₁). The density (ρ) is then calculated using the formula: ρ = mass / V

Logical Workflow for Physical Characterization
The following diagram illustrates the logical workflow for the physical characterization of 1,4-
Dibromobenzene-d4.
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Physical Characterization of 1,4-Dibromobenzene-d4

Obtain Pure Sample

Visual Inspection
(Appearance, Color)

Melting Point Determination Boiling Point Determination Density Measurement Solubility Tests

Data Compilation & Analysis

Click to download full resolution via product page

Caption: Workflow for the physical characterization of 1,4-Dibromobenzene-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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